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Compound of Interest

4-(4-Chlorophenyl)-2-
Compound Name:

(methyithio)pyrimidine
CAS No.: 434941-55-6
Cat. No.: B1608141

Get Quote

Strategic Sourcing & Utilization of 4-(4-
Chlorophenyl)-2-(methylthio)pyrimidine
Executive Summary: The "Linchpin" Scaffold

In the landscape of kinase inhibitor discovery, 4-(4-Chlorophenyl)-2-(methylthio)pyrimidine
(CAS 434941-55-6) serves as a critical "linchpin” intermediate.[1] Unlike commodity reagents,
this compound is a specialized scaffold designed for late-stage diversification.[1] Its value lies
in the 2-methylthio (SMe) handle—a latent electrophile that, upon oxidation, allows for rapid
nucleophilic aromatic substitution (

) to introduce diversity at the ATP-binding interface of kinases such as p38 MAPK, CDK4/6, and
Src.[1]

This guide addresses the commercial availability gap for this compound and provides a self-
validating protocol for its in-house synthesis and downstream application, ensuring your
research workflow remains uninterrupted by supply chain volatility.[1]
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Chemical Profile & Specifications

Before integrating this compound into a library generation campaign, verify the following
physicochemical parameters.

Table 1. Compound Specifications

Parameter Specification
Chemical Name 4-(4-Chlorophenyl)-2-(methylthio)pyrimidine
CAS Number 434941-55-6

Molecular Formula

Molecular Weight 236.72 g/mol
Structure (SMILES) CSC1=NC=CC(=N1)C2=CC=C(C=C2)ClI
Appearance Off-white to pale yellow solid

Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

Solubility . ¢
in water

>95% (HPLC), confirmed by
Purity Standard
H-NMR

Storage 2-8°C, inert atmosphere (Argon/Nitrogen)

Commercial Landscape: Buy vs. Build Analysis

Commercially, CAS 434941-55-6 is classified as a Tier 3 Specialty Building Block.[1] It is not
routinely stocked in bulk by major catalog suppliers (e.g., Sigma-Aldrich core catalog) but is
available through boutique synthesis houses and chemical trading platforms.[1]

Table 2: Sourcing Matrix
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Sourcing Typical Lead Cost Estimate o . Recommended
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Custom
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specs
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In-House Library

) Low (Internal ]

Synthesis 2-3 Days Low (<$10/ Q) trol) generation (5—
contro

(Protocol Below) 509)

Senior Scientist Insight:For campaigns requiring >5 grams, the "Buy" option is cost-prohibitive
and time-inefficient.[1] The synthesis (detailed below) is a robust, one-step Suzuki coupling
from cheap commodity precursors.[1] | strongly recommend the "Build" approach for any
medicinal chemistry campaign.

The "Build" Protocol: In-House Synthesis

Objective: Synthesize 4-(4-Chlorophenyl)-2-(methylthio)pyrimidine on a 10g scale. Reaction
Type: Palladium-catalyzed Suzuki-Miyaura Cross-Coupling.[1]

Reaction Scheme Visualization

The following diagram illustrates the convergent synthesis and the critical energetic inputs
required for the catalytic cycle.
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Figure 1. Convergent Suzuki coupling pathway utilizing commercially available 4-chloro-2-
(methylthio)pyrimidine.

Step-by-Step Methodology
e Charge Reactor: To a 250 mL round-bottom flask, add:
o 4-Chloro-2-(methylthio)pyrimidine (1.0 eq, 10.0 g, 62.2 mmol)[1]
o 4-Chlorophenylboronic acid (1.1 eq, 10.7 g, 68.4 mmol)[1]
o Dioxane (100 mL) and 2M
(62 mL, 2.0 eq).[1]

o Degas: Sparge the biphasic mixture with Argon for 15 minutes. Critical Step: Oxygen poisons
the Pd catalyst.

o Catalyst Addition: Add

(0.03 eq, 1.5 g).

e Reaction: Heat to reflux (100°C) for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LCMS.
[1]

e Workup: Cool to RT. Dilute with EtOAc (200 mL). Wash with water (2x) and brine (1x).[1] Dry
organic layer over
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1]

 Purification: Concentrate in vacuo. Recrystallize from Ethanol or purify via silica flash
chromatography (0-10% EtOAc in Hexanes).[1]

o Expected Yield: 85-90% (approx. 12-13 g).[1]

Downstream Application: The "Linker Activation"
Strategy

Why this scaffold? The methylthio group is robust during the Suzuki coupling but can be
"activated"” later to install diverse amines.[1] This is the standard workflow for generating p38
MAPK or CDK inhibitor libraries.[1]

Library Generation Workflow

The workflow involves oxidizing the sulfide to a sulfone (a good leaving group), followed by

displacement.[1]
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Figure 2: Activation strategy converting the inert methylthio group into a reactive sulfone for
library diversification.[1]

Protocol for Library Synthesis[1]

» Oxidation: Dissolve scaffold (1 eq) in DCM. Add mCPBA (2.2 eq) at 0°C. Stir RT for 2h.
Wash with

(aq).[1] Isolate sulfone.[1]

e Displacement: Dissolve sulfone (1 eq) in DMSO. Add Amine (

, 1.5 eq) and DIPEA (2 eq).[1] Heat at 80°C for 4—12h.
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e Result: Alibrary of 2-amino-4-(4-chlorophenyl)pyrimidines, a privileged structure in kinase
inhibition [1, 2].[1]

Quality Control & Validation

To ensure the integrity of your "Build" process, validate the product using these markers:

« NMR (DMSO-

): Look for the diagnostic methylthio singlet at & 2.60 ppm.[1] The pyrimidine protons should
appear as doublets at 4 8.6 and & 7.8 ppm.[1]

o LCMS: Expect a mass of 237.0 (M+H).[1] The Chlorine isotope pattern (
) should show a characteristic 3:1 ratio in the molecular ion cluster.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorophenyl-2-methylthio-pyrimidine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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